![molecular formula Cl3H12LuO6 B096931 Lutetium(3+);trichloride;hexahydrate CAS No. 15230-79-2](/img/structure/B96931.png)
Lutetium(3+);trichloride;hexahydrate
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Overview
Description
Lutetium(III) complexes have been the subject of various studies due to their interesting structural, spectroscopic, and magnetic properties. These complexes often involve the coordination of lutetium ions with organic ligands, resulting in diverse molecular architectures and functionalities.
Synthesis Analysis
The synthesis of lutetium(III) complexes can involve various organic solvents and ligands. For instance, a sandwich lutetium(III) bisphthalocyanine substituted with hexylthio groups was synthesized and characterized using techniques such as elemental analysis, IR, 1H and 13C NMR, UV-vis spectroscopy, and mass spectrometry . Another study reported the synthesis of a lutetium(III) complex with 1,2-dimethoxyethane and methyllithium, resulting in an octahedral arrangement of methyl groups around the lutetium ion .
Molecular Structure Analysis
The molecular structures of lutetium(III) complexes are determined using X-ray diffraction methods. The octakis(alkylthio)-substituted lutetium(III) bisphthalocyanine crystallizes in the monoclinic space group with specific cell dimensions and exhibits a one-dimensional chain of spin S = 1/2 with antiferromagnetic coupling . Tris-(2,2,6,6-tetramethylheptane-3,5-dionato)lutetium(III) forms a distorted trigonal prism around the central lutetium ion with an average Lu–O distance of 2.19 Å . The lutetium/indium trihydroxide compound is isostructural with pure Lu(OH)3 and has a body-centered cubic system with specific bond lengths .
Chemical Reactions Analysis
The chemical reactivity of lutetium(III) complexes can lead to the formation of oxidized and reduced forms, as seen in the study of the lutetium(III) bisphthalocyanine complex . The coordination chemistry of lutetium(III) with various ligands, such as cyclodextrin derivatives, can result in the formation of mono- and bimetallic complexes, as demonstrated by the inclusion complex with an acidic derivative of per(3,6-anhydro)-alpha-cyclodextrin .
Physical and Chemical Properties Analysis
Lutetium(III) complexes exhibit unique physical and chemical properties. The magnetic susceptibility of the octakis(alkylthio)-substituted lutetium(III) bisphthalocyanine aligns with the presence of one unpaired electron per molecular unit, and its magnetic results can be modeled with specific parameters . The crystal and molecular structure of tris-(2,2,6,6-tetramethylheptane-3,5-dionato)lutetium(III) is isomorphous with its erbium analogue, indicating similarities in physical properties across different lanthanide complexes . The lutetium/indium trihydroxide compound's structure was refined to a high degree of precision, and thermal gravimetric and X-ray fluorescence analyses were carried out to further understand its properties .
Scientific Research Applications
Organometallic Compounds : Lutetium trichloride reacts with various organometallic compounds. For instance, it forms [Li(Et2O)4][Lu(CH2SiMe3)4], which slowly decomposes, losing SiMe4 and yielding Li[Lu(CH2SiMe3)2(CHSiMe3)] (Schumann & Müller, 1984).
Lutetium Complexes : Lutetium trichloride reacts with lithium di-t-butylphosphonio-dimethylide, forming a complex with dynamic behavior in solution (Schumann & Reier, 1982).
Alkyliden-Komplexe : It is involved in the formation of neutral Er(CH2SiMe3)(CHSiMe3) from the decomposition of Er(CH2SiMe3)3·(THF)2 in pentane (Herbert Schumann & Jörn Müller, 1979).
Catalytic Activity : Lutetium complexes with bulky tetramethyl-iso-propylcyclopentadienyl ligands have been shown to be effective precatalysts for the hydrosilylation of alkenes and alkynes (Schumann et al., 1998).
Crystallography : Structural refinement of cubic Lu(OH)3 shows each lutetium atom is octahedrally coordinated with six oxygen atoms, forming infinite Lu-O-Lu chains (Mullica & Milligan, 1980).
Scintillation Properties : Lutetium iodide (LuI3) exhibits broad, cerium-based emission under X-ray excitation, making it a potential material for scintillation applications (Glodo et al., 2005).
Lanthanide and Actinide Tribromides : Lutetium trichloride is used in the preparation of lanthanide and actinide tribromides and tribromide hexahydrates, which are significant in understanding structural changes in the series of actinide trihalides (Brown, Fletcher & Holah, 1968).
Safety and Hazards
Lutetium(III) chloride hexahydrate is considered hazardous. It is an irritant and can cause harm if it comes into contact with the skin or eyes, or if it is inhaled or ingested . It is recommended to use personal protective equipment, ensure adequate ventilation, and avoid dust formation when handling this compound .
Mechanism of Action
Target of Action
Lutetium(3+);trichloride;hexahydrate, also known as Lutetium trichloride hydrate, is a chemical compound composed of lutetium and chlorine with the formula LuCl3 · 6H2O
Mode of Action
It is known that the anhydrous lutetium(iii) chloride has the ycl3 (alcl3) layer structure with octahedral lutetium ions . This suggests that the lutetium ions may interact with other molecules or ions in its environment, potentially influencing various chemical reactions or processes.
Result of Action
It is known that pure lutetium metal can be produced from lutetium(iii) chloride by heating it together with elemental calcium . This suggests that the compound may play a role in certain chemical reactions or processes.
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, it forms hygroscopic white monoclinic crystals and also a hygroscopic hexahydrate LuCl3 · 6H2O . This suggests that the compound’s action, efficacy, and stability may be affected by factors such as humidity and temperature.
properties
IUPAC Name |
lutetium(3+);trichloride;hexahydrate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/3ClH.Lu.6H2O/h3*1H;;6*1H2/q;;;+3;;;;;;/p-3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SJOQNHYDCUXYED-UHFFFAOYSA-K |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
O.O.O.O.O.O.[Cl-].[Cl-].[Cl-].[Lu+3] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Cl3H12LuO6 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20647794 |
Source
|
Record name | Lutetium chloride--water (1/3/6) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20647794 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
389.41 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
15230-79-2 |
Source
|
Record name | Lutetium chloride--water (1/3/6) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20647794 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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